Cas no 81518-35-6 (2-(4-Phenyl-5-(2-propenylthio)-4H-1,2,4-triazol-3-yl)phenol)

• Product Name: 2-(4-Phenyl-5-(2-propenylthio)-4H-1,2,4-triazol-3-yl)phenol
• CAS No: 81518-35-6
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 986812
• PubChem ID: 3067435
• Update Time: 2025-04-20

2-(4-Phenyl-5-(2-propenylthio)-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenyl-5-(2-propenylthio)-4H-1,2,4-triazol-3-yl)phenol
• Phenol, 2-(4-phenyl-5-(2-propenylthio)-4H-1,2,4-triazol-3-yl)-
• 2-(4-phenyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)phenol
• 81518-35-6
• CCG-313672
• BRN 5089256

• Inchi： 1S/C17H15N3OS/c1-2-12-22-17-19-18-16(14-10-6-7-11-15(14)21)20(17)13-8-4-3-5-9-13/h2-11,21H,1,12H2
• InChI Key： HWVSESSVCJPLRC-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.09400
• Monoisotopic Mass: 309.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.24000
• LogP: 3.91800